Cas no 1805009-31-7 (2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805009-31-7
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4858784
• Update Time: 2025-06-07

2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H2BrF3N2/c8-6-3(1-12)5(9)4(2-13-6)7(10)11/h2,7H
• InChI Key： RDFSVUSIKNDQNX-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine

Introduction to 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine (CAS No. 1805009-31-7)

2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine, identified by its CAS number 1805009-31-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making them valuable scaffolds for the development of novel therapeutic agents.

The structural features of 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine include a bromine substituent at the 2-position, a cyano group at the 3-position, and a difluoromethyl group at the 5-position. These functional groups contribute to the compound's unique chemical properties and biological interactions. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that fluorine substitution can improve the binding affinity and selectivity of small molecule inhibitors. The compound 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine has been explored in various pharmacological contexts, including its potential as an intermediate in the synthesis of kinase inhibitors and other targeted therapies.

One of the most compelling aspects of this compound is its utility in the development of antiviral and anticancer agents. The cyano group at the 3-position can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the bromine atom provides a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

Recent research has highlighted the role of 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine in the design of novel antiviral drugs. Studies have demonstrated that fluorinated pyridines can disrupt viral replication by inhibiting key enzymes involved in viral polymerization. The compound's ability to interact with both protein and nucleic acid targets makes it a promising candidate for developing treatments against RNA viruses, such as influenza and coronaviruses.

The difluoromethyl group at the 5-position is particularly noteworthy, as it has been shown to enhance the metabolic stability of drug candidates. This feature is essential for ensuring that a drug remains active in the body long enough to exert its therapeutic effect. Furthermore, the presence of multiple halogen atoms increases the compound's lipophilicity, which can improve its absorption and distribution across biological membranes.

In conclusion, 2-Bromo-3-cyano-5-(difluoromethyl)-4-fluoropyridine (CAS No. 1805009-31-7) is a versatile and potent scaffold with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly for developing antiviral and anticancer agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.